Cas no 852023-44-0 (ethyl 3-(difluoromethyl)-1-methyl-1H-pyrazole-5-carboxylate)

• Product Name: ethyl 3-(difluoromethyl)-1-methyl-1H-pyrazole-5-carboxylate
• CAS No: 852023-44-0
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• MDL: MFCD24849135
• CID: 3233262
• PubChem ID: 71668974
• Update Time: 2025-11-07

ethyl 3-(difluoromethyl)-1-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-5-CARBOXYLIC ACID, 3-(DIFLUOROMETHYL)-1-METHYL-, ETHYL ESTER
• ethyl 3-(difluoromethyl)-1-methyl-1H-pyrazole-5-carboxylate
• 852023-44-0
• MFCD24849135
• ethyl3-(difluoromethyl)-1-methyl-1H-pyrazole-5-carboxylate
• LS-08992
• CS-0326262
• SCHEMBL19994230
• NHQJBVGUHKIJAZ-UHFFFAOYSA-N
• AKOS015998453
• ALBB-026401
• ETHYL 5-(DIFLUOROMETHYL)-2-METHYLPYRAZOLE-3-CARBOXYLATE
• H35564

• MDL： MFCD24849135
• Inchi： 1S/C8H10F2N2O2/c1-3-14-8(13)6-4-5(7(9)10)11-12(6)2/h4,7H,3H2,1-2H3
• InChI Key： NHQJBVGUHKIJAZ-UHFFFAOYSA-N
• SMILES： N1(C)C(C(OCC)=O)=CC(C(F)F)=N1

Computed Properties

• Exact Mass: 204.07103389Da
• Monoisotopic Mass: 204.07103389Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 279.7±40.0 °C at 760 mmHg
• Flash Point: 123.0±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

ethyl 3-(difluoromethyl)-1-methyl-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)